Cas no 392326-59-9 (5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

5-Bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is a heterocyclic compound featuring a benzothiazole core fused with a thiophene carboxamide moiety. Its structural complexity, including bromo and chloro substituents, enhances its potential as a versatile intermediate in medicinal chemistry and materials science. The compound’s rigid, planar architecture and electron-withdrawing groups make it suitable for applications in organic synthesis, particularly in the development of pharmacologically active molecules or optoelectronic materials. Its well-defined stereochemistry (2Z-configuration) ensures precise reactivity in targeted transformations. This compound is of interest due to its potential role in modulating biological activity or serving as a scaffold for functionalized derivatives in drug discovery and material design.
5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide structure
392326-59-9 structure
Product Name:5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
CAS No:392326-59-9
MF:C13H8BrClN2OS2
MW:387.702418327332
CID:6318737
PubChem ID:3293181
Update Time:2025-08-02

5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
    • AKOS024577824
    • 5-bromo-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
    • (Z)-5-bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
    • 5-Bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
    • 392326-59-9
    • 5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
    • F0447-0334
    • Inchi: 1S/C13H8BrClN2OS2/c1-17-8-3-2-7(15)6-10(8)20-13(17)16-12(18)9-4-5-11(14)19-9/h2-6H,1H3/b16-13-
    • InChI Key: BBZDXOORSCSOPG-SSZFMOIBSA-N
    • SMILES: BrC1=CC=C(C(/N=C2/N(C)C3C=CC(=CC=3S/2)Cl)=O)S1

Computed Properties

  • Exact Mass: 385.89500g/mol
  • Monoisotopic Mass: 385.89500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 86.2Ų

5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0447-0334-2μmol
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0447-0334-5μmol
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0447-0334-10μmol
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0447-0334-20μmol
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0447-0334-1mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0447-0334-2mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0447-0334-3mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0447-0334-4mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0447-0334-5mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0447-0334-10mg
5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
392326-59-9 90%+
10mg
$79.0 2023-05-17

Additional information on 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Comprehensive Analysis of 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9)

The compound 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique combination of benzothiazole and thiophene moieties makes it a promising candidate for various applications, including pharmaceutical development and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its conjugated system and electron-rich heterocycles.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide?" The synthesis typically involves a multi-step process, starting with the condensation of 6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-amine with 5-bromothiophene-2-carboxylic acid under mild conditions. The reaction is often catalyzed by coupling reagents such as EDC or HOBt, yielding the target compound with high purity. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted methods to improve efficiency.

Another hot topic in discussions about CAS 392326-59-9 is its biological activity. Preliminary studies suggest that this compound exhibits moderate to strong inhibitory effects on specific protein targets, making it a potential lead molecule for drug discovery. Its structure-activity relationship (SAR) is currently under investigation, with researchers focusing on modifications to the thiophene and benzothiazole rings to enhance selectivity and potency. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also critical areas of research.

From a material science perspective, the conjugated system of 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide offers intriguing possibilities for organic semiconductors and optoelectronic devices. Its ability to absorb and emit light in the visible spectrum makes it a candidate for OLEDs or solar cells. Researchers are particularly interested in its charge transport properties and how they can be optimized through molecular engineering.

In summary, 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structure and properties continue to inspire innovative research, addressing some of the most pressing challenges in these fields.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd